6-(Dimethylamino)pyridine-3-boronic acid

• IUPAC Name: [6-(dimethylamino)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C7H11BN2O2/c1-10(2)7-4-3-6(5-9-7)8(11)12/h3-5,11-12H,1-2H3
• InChI Key: NIDRXNINGRRBFV-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=C1)N(C)C)(O)O
• Molecular Formula: C7H11BN2O2
• DSSTOX Substance ID: DTXSID60376859
• Molecular Weight: 165.99 g/mol
• CAS RN: 579525-46-5

Description

“6-(Dimethylamino)pyridine-3-boronic acid” is a chemical compound with the molecular formula C7H11BN2O2. It is a solid-powder substance that is typically stored at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of “6-(Dimethylamino)pyridine-3-boronic acid” and similar compounds often involves Suzuki-Miyaura coupling, a widely-used transition metal-catalyzed carbon-carbon bond-forming reaction. This process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign.

Molecular Structure Analysis

The molecular weight of “6-(Dimethylamino)pyridine-3-boronic acid” is approximately 165.985 Da. The InChI code for this compound is 1S/C7H11BN2O2/c1-10(2)7-4-3-6(5-9-7)8(11)12/h3-5,11-12H,1-2H3.

Chemical Reactions Analysis

“6-(Dimethylamino)pyridine-3-boronic acid” can participate in various chemical reactions. For instance, it can be used in phosphine-free Suzuki-Miyaura cross-coupling reactions. It can also be used to prepare new linear poly(phenylpyridyl) chains by Suzuki coupling.

Physical And Chemical Properties Analysis

“6-(Dimethylamino)pyridine-3-boronic acid” is a solid-powder substance. It is typically stored at temperatures between 2-8°C. The compound’s molecular weight is approximately 165.985 Da, and its InChI code is 1S/C7H11BN2O2/c1-10(2)7-4-3-6(5-9-7)8(11)12/h3-5,11-12H,1-2H3.

Scientific Research Applications

Suzuki-Miyaura Cross-Coupling Reactions

. These reactions are pivotal in creating carbon-carbon bonds, which are fundamental in the synthesis of various organic compounds, including pharmaceuticals and polymers.

Sensing Applications

. This property is exploited in the development of sensors for detecting sugars and other biological molecules.

Protein Manipulation and Modification

. This includes the labeling of proteins, which is essential for studying protein function and interactions in biological systems.

Development of Therapeutics

. Their unique binding capabilities make them suitable candidates for drug design, particularly in targeting enzymes or receptors with diol functionalities.

Organic Synthesis

. It is used in laboratory organic synthesis and chemical pharmaceutical research and development processes.

Catalytic Protodeboronation

. This process is significant for the formal anti-Markovnikov hydromethylation of alkenes, which is a valuable transformation in synthetic chemistry.

Electrophoresis of Glycated Molecules

. This application is crucial for the analysis of glycosylated proteins and other biomolecules, which have implications in diabetes research and diagnostics.

Controlled Release Systems

. Such systems are particularly relevant in the controlled release of insulin for diabetes management.

Mechanism of Action

Target of Action

The primary target of 6-(Dimethylamino)pyridine-3-boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The 6-(Dimethylamino)pyridine-3-boronic acid interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM coupling reaction, which also involves an oxidative addition process where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The 6-(Dimethylamino)pyridine-3-boronic acid affects the SM coupling pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The broad application of SM coupling arises from the exceptionally mild and functional group tolerant reaction conditions, the relatively stable, readily prepared and generally environmentally benign nature of the organoboron reagents, and their rapid transmetalation with palladium (II) complexes .

Result of Action

The result of the action of 6-(Dimethylamino)pyridine-3-boronic acid is the formation of new carbon-carbon bonds through the SM coupling reaction . This reaction is crucial in the synthesis of a wide range of organic compounds .

Action Environment

The action of 6-(Dimethylamino)pyridine-3-boronic acid can be influenced by various environmental factors. For instance, the SM coupling reaction conditions, such as temperature and pH, can affect the efficiency of the reaction . Additionally, the stability of the compound can be affected by factors such as light, heat, and moisture

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Therefore, it’s recommended to wear personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area.

Future Directions

The synthesis of “6-(Dimethylamino)pyridine-3-boronic acid” and similar compounds is a topic of ongoing research. Recent advances have focused on the development of new borinic acids and the synthesis of pyridinylboronic acids and esters. These developments could lead to new applications and improved synthesis methods for these types of compounds.

Synthesis routes and methods

Procedure details

A solution of 5-bromo-N,N-dimethylpyridin-2-amine (500 mg, 2.5 mmol) in THF (10 mL) was treated with n-BuLi (1.2 mL, 3 mmol) at −72° C. for 2 hours. Triisopropyl borate (705 mg, 3.75 mmol) was then added dropwise. After the completion of the addition, the mixture was stirred at −72° C. for an additional 1 hour and slowly warmed up and stirred at the ambient temperature overnight. MeOH was carefully added, and the volatiles were removed under reduced pressure to give the title compound. MS (m/z): 167 (M+H)+.